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Comparative Data on Growth and Bone Health

The table below summarizes the key findings from clinical and preclinical studies comparing the effects of

edasalonexent and corticosteroids on growth and bone health.

Aspect Edasalonexent Findings
Corticosteroid
(Prednisolone) Findings

Source / Study
Type

Growth
Velocity

Growth of ~2.1 inches (5.3 cm)
taller per year on average,
aligning with standard growth

curves for unaffected boys [1].

Stunted growth is a typical

long-term side effect [2]
[1].

Phase 2 MoveDMD

trial and open-label
extension (Clinical)

[1].

Body Mass
Index (BMI)

BMI percentile decreased from

70th to 55th over 72 weeks,
moving toward the average for

unaffected boys [1].

Excess weight gain is a

common side effect [1].

Phase 2 MoveDMD

trial and open-label
extension (Clinical)

[1].

Bone Health Preserved cortical bone density

and thickness in mdx mice; no
negative impact on bone strength

[3].

Reduced cortical bone

density and thickness, and
shorter femurs in mdx
mice [3].

Preclinical study in

mdx mouse model
(Animal study) [3].
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Aspect Edasalonexent Findings
Corticosteroid
(Prednisolone) Findings

Source / Study
Type

Underlying
Mechanism

Inhibits NF-κB and does not
activate the glucocorticoid
receptor (GR), thereby avoiding

direct negative effects on bone
[4].

Activates the GR, which

can lead to negative
impacts on bone health [4].

Preclinical in vitro
cell study [4].

Experimental Protocol Details

For researchers, the methodologies of the key clinical and preclinical studies are detailed below.

Clinical Trial: MoveDMD Phase 2 and Open-Label Extension

Objective: To evaluate the safety, efficacy, and impact on growth of edasalonexent in boys with
DMD.

Population: Ambulatory boys, aged 4-7 years, with a genetically confirmed DMD diagnosis who were
steroid-naive [5].

Intervention: In the open-label extension, boys received edasalonexent orally at a dose of 100
mg/kg/day [5].

Duration: Up to 72 weeks of treatment [1].
Growth Metrics: Height, weight, and BMI were monitored over time. Growth velocity was calculated

as the average annualized growth in height. Results were compared to standard growth curves for
unaffected boys in the same age range [1].

Preclinical Study: Bone Health in DMD Mouse Model

Objective: To compare the effects of edasalonexent and prednisolone on bone density and

structure.
Animal Model: Mdx mice, a common model for DMD [3].

Intervention Groups: Mice were treated for six months with either:
Clinically relevant doses of edasalonexent.
Clinically relevant doses of prednisolone.
Untreated mdx mice served as the control group [3].
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Bone Assessment: After the treatment period, bones were analyzed using methods that assessed:

Cortical density and cortical thickness (key indicators of bone strength).
Femur length (an indicator of bone growth) [3].

Mechanism of Action Diagram

The following diagram illustrates the proposed mechanism by which edasalonexent and corticosteroids

differentially affect growth and bone health, based on the described research.
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The diagram above illustrates the distinct pathways:

Edasalonexent acts specifically to inhibit NF-κB, a key driver of muscle degeneration in DMD. By not
activating the glucocorticoid receptor, it avoids the direct negative effects on bone growth associated

with steroids [4].
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Corticosteroids, while providing broad anti-inflammatory effects, activate the glucocorticoid receptor,

which is directly linked to detrimental effects on bone cells and stunted growth [2] [4].

Conclusion for Research and Development

The collected data indicates that edasalonexent offers a differentiated profile from corticosteroids,

potentially addressing a significant unmet need in DMD care. Its mechanism allows for the inhibition of

disease progression without the trade-off of impaired growth and bone health.

Clinical Relevance: The preserved growth velocity and healthier bone metrics position
edasalonexent as a potential foundational therapy, especially in younger patients or as part of a

combination regimen [6] [1].
Research Implications: The divergence in safety profiles underscores the importance of target

selection in DMD drug development. Therapies that bypass the glucocorticoid receptor pathway may
offer improved long-term safety concerning growth and bone metabolism.
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[https://www.smolecule.com/products/b526868#edasalonexent-impact-on-growth-velocity-versus-

steroids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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